Kaempferol-3-O-glucuronoside

• CAS No.: 22688-78-4
• Product Name: Kaempferol-3-O-glucuronoside
• Molecular Formula: C21H18O12
• Molecular Weight: 462.4 g/mol
• IUPAC Name: 6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C21H18O12/c22-8-3-1-7(2-4-8)17-18(13(25)12-10(24)5-9(23)6-11(12)31-17)32-21-16(28)14(26)15(27)19(33-21)20(29)30/h1-6,14-16,19,21-24,26-28H,(H,29,30)
• Standard InChIKey: FNTJVYCFNVUBOL-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O
• SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
• Appearance: yellow powder
• Melting Point: 189-190.5°C
• Physical Description: Solid
• Description: Kaempferol 3-glucuronide belongs to the class of organic compounds known as flavonoid-3-o-glucuronides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to glucuronic acid at the C3-position. Kaempferol 3-glucuronide exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Kaempferol 3-glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, kaempferol 3-glucuronide is primarily located in the cytoplasm.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl-beta-D-glucopyranosiduronic acid
• PubChem Compound: 14185731
• Last Modified: Nov 11 2021